Cas no 2301916-67-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2301916-67-4
• MF: C₄₆H₅₄F₃N₉O₈S₂
• MW: 982.101678371429
• CID: 5923340
• PubChem ID: 146314935
• Update Time: 2025-07-01

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• PD142740
• CHEMBL4449796
• EN300-37323720
• SSNVICBSSPQZQX-WPPCIPCFSA-N
• (2S,4R)-1-((S)-3,3-Dimethyl-2-(2-(2-(4-((4-((3-(N-methylmethylsulfonamido)benzyl)amino)-5-(trifluoromethyl)pyrimidin-2-yl)amino)phenoxy)ethoxy)acetamido)butanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide
• BDBM50520570
• 2301916-67-4
• SCHEMBL21642576
• (2S,4R)-1-[(2S)-3,3-dimethyl-2-{2-[2-(4-{[4-({[3-(N-methylmethanesulfonamido)phenyl]methyl}amino)-5-(trifluoromethyl)pyrimidin-2-yl]amino}phenoxy)ethoxy]acetamido}butanoyl]-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}pyrrolidine-2-carboxamide
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C46H54F3N9O8S2/c1-28-39(67-27-53-28)31-12-10-29(11-13-31)22-51-42(61)37-21-34(59)25-58(37)43(62)40(45(2,3)4)55-38(60)26-65-18-19-66-35-16-14-32(15-17-35)54-44-52-24-36(46(47,48)49)41(56-44)50-23-30-8-7-9-33(20-30)57(5)68(6,63)64/h7-17,20,24,27,34,37,40,59H,18-19,21-23,25-26H2,1-6H3,(H,51,61)(H,55,60)(H2,50,52,54,56)/t34-,37+,40-/m1/s1
• InChI Key： SSNVICBSSPQZQX-WPPCIPCFSA-N
• SMILES： S1C=NC(C)=C1C1C=CC(=CC=1)CNC([C@@H]1C[C@H](CN1C([C@H](C(C)(C)C)NC(COCCOC1C=CC(=CC=1)NC1=NC=C(C(F)(F)F)C(=N1)NCC1=CC=CC(=C1)N(C)S(C)(=O)=O)=O)=O)O)=O

Computed Properties

• Exact Mass: 981.34888655g/mol
• Monoisotopic Mass: 981.34888655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 68
• Rotatable Bond Count: 20
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 254Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• pka: 13.53±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound Introduction: CAS No. 2301916-67-4 and INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2301916-67-4 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Despite the fact that an official index name has not yet been assigned, preliminary studies suggest that this compound exhibits promising biological activity, making it a subject of intense interest for further exploration. The chemical structure of this molecule, though not fully elucidated at this stage, hints at potential applications in modulating various biological pathways, particularly those involved in inflammation and immune response.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of CAS No. 2301916-67-4 with greater accuracy. These predictions indicate that the compound may possess favorable solubility and metabolic stability, which are critical factors for its development into a viable therapeutic agent. The absence of an assigned index name does not diminish the scientific community's enthusiasm, as the compound's unique chemical profile suggests it could fill a gap in existing pharmacopeia.

In vitro studies have begun to reveal the mechanism of action for INDEX NAME NOT YET ASSIGNED, demonstrating its ability to interact with specific receptors and enzymes. Initial results show that it may inhibit the activity of certain inflammatory cytokines, which could make it a valuable candidate for treating chronic inflammatory disorders. Furthermore, its potential to modulate immune responses without eliciting significant side effects is an attractive feature that warrants further investigation.

The synthesis of CAS No. 2301916-67-4 has been a challenge due to its complex molecular architecture. However, recent breakthroughs in synthetic methodologies have made it more feasible to produce larger quantities of the compound for experimental purposes. Researchers are leveraging cutting-edge techniques such as flow chemistry and catalytic processes to optimize the synthesis pathway, ensuring scalability and cost-effectiveness for future clinical trials.

Parallel to these synthetic efforts, preclinical studies are being conducted to assess the safety and efficacy of INDEX NAME NOT YET ASSIGNED in animal models. These studies aim to provide a comprehensive understanding of its pharmacological profile before human trials can commence. The integration of data from high-throughput screening assays and genetic knockout models has provided valuable insights into how this compound interacts with biological systems, guiding the design of more targeted experiments.

The pharmaceutical industry has taken notice of the potential of CAS No. 2301916-67-4, with several major companies expressing interest in collaborating on its further development. This interest is driven by the compound's unique properties and its potential to address unmet medical needs. As more data becomes available, it is expected that partnerships will form to accelerate the transition from laboratory research to clinical application.

Regulatory agencies are also closely monitoring the progress of INDEX NAME NOT YET ASSIGNED, as its novel structure may present challenges in terms of compliance with existing drug regulations. However, the scientific rigor demonstrated thus far has fostered a positive outlook among regulators, who recognize the importance of innovative compounds in advancing medical treatments. The assignment of an index name is anticipated to streamline regulatory processes once sufficient data has been compiled.

The broader implications of this research extend beyond immediate therapeutic applications. The development of CAS No. 2301916-67-4 could pave the way for new approaches in drug design, particularly in leveraging computational tools to predict and validate biological activity early in the discovery process. This aligns with global trends toward personalized medicine, where compounds like this one could be tailored to individual patient profiles based on genetic and biochemical markers.

As the scientific community delves deeper into understanding INDEX NAME NOT YET ASSIGNED, new applications may emerge that were not initially considered. The interdisciplinary nature of modern pharmaceutical research ensures that insights from fields such as biochemistry, immunology, and materials science will continue to inform its development. This collaborative approach is essential for unlocking the full potential of compounds like CAS No. 2301916-67-4, which hold promise for improving human health outcomes.